![molecular formula C24H20ClN3O2 B2462779 2-amino-N-(5-chloro-2-methylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide CAS No. 905769-83-7](/img/structure/B2462779.png)
2-amino-N-(5-chloro-2-methylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide
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Description
2-amino-N-(5-chloro-2-methylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide, also known as CMI-977, is a synthetic compound that belongs to the indolizine family. This compound has been studied for its potential therapeutic applications in various scientific research fields, including cancer treatment and inflammation.
Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Compounds with similar structural features, such as indolizine derivatives, have been synthesized and evaluated for their biological activities. For instance, derivatives of indolizine have been explored for their cytotoxic activities against various cancer cell lines. The synthesis of these compounds involves multi-step reactions, highlighting the compound's potential as an intermediate in medicinal chemistry for developing novel therapeutics (Hassan, Hafez, & Osman, 2014).
Photoluminescence and Material Science
Indolizine derivatives exhibit interesting photoluminescent properties, with potential applications in materials science, such as the development of new photoluminescent materials with reversible pH-dependent optical properties. These properties are valuable for creating sensors and switches based on the optical response to environmental changes (Outlaw, Zhou, Bragg, & Townsend, 2016).
Antimicrobial and Antituberculosis Research
Research into indolizine-carboxamide derivatives has shown significant in vitro activity against tuberculosis, cancer, inflammation, and bacterial infections. This suggests that the compound could be a valuable scaffold for developing new antimicrobial and antituberculosis agents, pending further investigation into its specific activity profile (Mahanthesha, Suresh, & Naik, 2022).
Potential for Tropical Disease Treatment
The synthesis of isoxazoline indolizine amides points towards potential applications in treating tropical diseases. The strategic synthesis of these compounds suggests their importance in creating treatments for neglected diseases, highlighting the broader implications of indolizine derivatives in pharmaceutical research (Zhang, Plattner, Zhou, Xu, Cao, & Wu, 2014).
properties
IUPAC Name |
2-amino-N-(5-chloro-2-methylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20ClN3O2/c1-14-6-9-16(10-7-14)23(29)22-21(26)20(19-5-3-4-12-28(19)22)24(30)27-18-13-17(25)11-8-15(18)2/h3-13H,26H2,1-2H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRUKIGSLUIKHCH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C2=C(C(=C3N2C=CC=C3)C(=O)NC4=C(C=CC(=C4)Cl)C)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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